Cas no 1185302-40-2 (4-Ethoxy-3-methylaniline hydrochloride)

• Product Name: 4-Ethoxy-3-methylaniline hydrochloride
• CAS No: 1185302-40-2
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 1075253
• PubChem ID: 46735592
• Update Time: 2025-04-20

4-Ethoxy-3-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-methylaniline hydrochloride
• 1185302-40-2
• 4-ethoxy-3-methylaniline;hydrochloride
• AKOS015846894

• MDL： MFCD12026496
• Inchi： 1S/C9H13NO.ClH/c1-3-11-9-5-4-8(10)6-7(9)2;/h4-6H,3,10H2,1-2H3;1H
• InChI Key： DHOCFYMSTVQFFF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų